Cas no 35852-75-6 (3-Chloro-4-nitro-1H-pyrazole)

3-Chloro-4-nitro-1H-pyrazole structure
3-Chloro-4-nitro-1H-pyrazole structure
Product Name:3-Chloro-4-nitro-1H-pyrazole
CAS No:35852-75-6
MF:C3H2ClN3O2
MW:147.519878864288
MDL:MFCD16619868
CID:1090318
PubChem ID:18769507
Update Time:2025-04-20

3-Chloro-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-nitro-1H-Pyrazole
    • 5-chloro-4-nitro-1H-pyrazole
    • 1H-Pyrazole, 3-chloro-4-nitro-
    • 5-chloro-4-nitropyrazole
    • 3-Chloro-4-nitropyrazole
    • GWCLPNSISWCBJD-UHFFFAOYSA-N
    • SY025892
    • CS-0051412
    • SB40500
    • 35852-75-6
    • MFCD16619868
    • EN300-187479
    • SCHEMBL7114713
    • AKOS022176977
    • DA-23789
    • AMY34837
    • P15369
    • AS-52580
    • 3-Chloro-4-nitro-1H-pyrazole
    • MDL： MFCD16619868
    • Inchi： 1S/C3H2ClN3O2/c4-3-2(7(8)9)1-5-6-3/h1H,(H,5,6)
    • InChI Key： GWCLPNSISWCBJD-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=NN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 146.98366
  • Monoisotopic Mass: 146.9835540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5
  • XLogP3: 1

Experimental Properties

  • PSA: 71.82

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3-Chloro-4-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:35852-75-6)3-Chloro-4-nitro-1H-pyrazole
Order Number:A1085884
Stock Status:in Stock
Quantity:500mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:25
Price ($):175.0/273.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:35852-75-6)3-Chloro-4-nitro-1H-pyrazole
A1085884
Purity:99%/99%
Quantity:500mg/1g
Price ($):175.0/273.0
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